Cas no 74499-07-3 (4-methyl-4-phenylpyrrolidin-2-one)

• Product name: 4-methyl-4-phenylpyrrolidin-2-one
• CAS No: 74499-07-3
• MF: C₁₁H₁₃NO
• MW: 175.227
• CID: 3101977
• PubChem ID: 4593357

4-methyl-4-phenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-4-phenyl-pyrrolidin-2-one
• 4-methyl-4-phenylpyrrolidin-2-one
• 4-methyl-4-phenyl-2-pyrrolidinone
• EN300-156125
• F1913-0373
• AO-365/15160012
• XH0470
• CS-0235393
• HMS1515I04
• Z1263715001
• AKOS017536926
• AKOS003658301
• F89894
• EU-0075987
• STK105309
• SCHEMBL12898108
• ChemDiv3_014964
• 74499-07-3
• ZCA49907
• 837-221-4
• MFCD02955556

• Inchi： InChI=1S/C11H13NO/c1-11(7-10(13)12-8-11)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,12,13)
• InChI Key： JHXOTRGSEUYRHN-UHFFFAOYSA-N
• SMILES： CC1(CC(=O)NC1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines